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Compound of Interest

Compound Name: CC-90010

Cat. No.: B1574583

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe
Handling, Operation, and Disposal of the Potent BET Inhibitor CC-90010.

This document provides comprehensive, procedural guidance for the safe laboratory use of
CC-90010 (also known as Trotabresib), a potent, orally active, and reversible inhibitor of the
Bromodomain and Extra-Terminal (BET) family of proteins. Adherence to these protocols is
critical to ensure personnel safety and maintain experimental integrity.

Immediate Safety and Handling Protocols

CC-90010 is a potent compound with potential health risks that necessitate stringent handling
procedures. The following table summarizes the essential personal protective equipment (PPE)
and immediate handling protocols.
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Category

Requirement

Specification

Personal Protective Equipment
(PPE)

Gowning

Disposable, solid-front
protective gown with tight-

fitting cuffs.

Gloves

Double-gloving with
chemotherapy-rated nitrile

gloves.

Eye Protection

ANSI Z87.1-rated safety

glasses with side shields or a

full-face shield.

Respiratory Protection

For handling powder outside of

a containment device, a
NIOSH-approved N95 or
higher-level respirator is

mandatory.

Engineering Controls

Primary Containment

All handling of CC-90010
powder must be conducted in
a certified Class Il Biological
Safety Cabinet (BSC) or a

powder containment hood.

Ventilation

Ensure adequate laboratory
ventilation with a minimum of

12 air changes per hour.

Compound Handling

Weighing

Use a dedicated, contained
balance or a "weigh-in-a-bag"
system within the primary

containment unit.

Reconstitution

Reconstitute in a BSC. CC-
90010 is soluble in DMSO.[1]

Storage

Store at -20°C for long-term
stability.[1]
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Spill Management and Decontamination

In the event of a spill, immediate and thorough decontamination is crucial. The following
protocol outlines the necessary steps for effective cleanup.

Experimental Protocol: Spill Decontamination

Materials:

o Chemotherapy spill kit

o Appropriate PPE (as outlined above)

o Detergent solution (e.g., 1% sodium dodecyl sulfate)
e 70% lIsopropyl Alcohol (IPA)

e Deionized water

o Low-lint, absorbent wipes

Hazardous waste disposal bags and containers

Procedure:

o Evacuate and Secure the Area: Immediately alert others and restrict access to the spill area.

o Don PPE: Before beginning cleanup, don the full required PPE.

» Contain the Spill: If the spill is liquid, cover it with absorbent pads from the spill kit. If it is a
powder, gently cover it with damp absorbent pads to avoid aerosolization.

« Initial Cleaning (Detergent): Moisten a low-lint wipe with the detergent solution and clean the
spill area from the outer edge inward. Dispose of the wipe in a hazardous waste bag.

» Rinsing: Using a new wipe moistened with deionized water, rinse the area, again working
from the outside in. Dispose of the wipe.

» Final Decontamination (Alcohol): With a new wipe, decontaminate the area with 70% IPA.
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o Dispose of Waste: All contaminated materials, including PPE, must be disposed of as
hazardous chemical waste.

e Post-Decontamination: Wash hands and any exposed skin thoroughly with soap and water.

Disposal Plan for CC-90010 Waste

All materials that have come into contact with CC-90010 must be treated as hazardous waste.

Segregation of waste is critical for proper disposal.

Waste Type Container Disposal Protocol

Labeled, sealed, puncture- )
) ] ) Includes contaminated gloves,
Solid Waste resistant container for _ _
) gowns, wipes, and plasticware.
hazardous chemical waste.

Labeled, sealed, leak-proof Includes unused stock
Liquid Waste container for hazardous solutions and contaminated

chemical waste. buffers.

Labeled, puncture-proof Includes contaminated
Sharps Waste sharps container for hazardous  needles, syringes, and glass

chemical waste. Pasteur pipettes.

Mechanism of Action: BET Inhibition

CC-90010 is a member of a class of drugs known as BET inhibitors.[2][3] These small
molecules work by competitively binding to the bromodomains of BET proteins (BRD2, BRD3,
BRD4, and BRDT).[4] BET proteins are "epigenetic readers" that recognize acetylated lysine
residues on histones, a key step in activating gene transcription.[4][5] By displacing BET
proteins from chromatin, CC-90010 disrupts the transcription of key oncogenes such as MYC
and BCL-2, leading to cell cycle arrest and apoptosis in cancer cells.[6]
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Mechanism of Action of CC-90010
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Caption: CC-90010 competitively inhibits BET proteins, disrupting oncogene transcription and
leading to cell cycle arrest and apoptosis.

Experimental Workflow for Handling CC-90010

The following diagram outlines the standard workflow for handling CC-90010 in a laboratory
setting, from preparation to disposal, emphasizing safety at each step.
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Safe Handling Workflow for CC-90010
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1574583?utm_src=pdf-custom-synthesis
https://molnova.com/en/ProductsThr/M34836.html
https://www.selleckchem.com/products/cc-90010.html
https://www.cancer-research-network.com/2020/12/08/cc-90010-is-a-reversible-and-orally-active-bet-inhibitor/
https://synapse.patsnap.com/article/what-are-bet-inhibitors-and-how-do-they-work
https://pmc.ncbi.nlm.nih.gov/articles/PMC4236231/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4236231/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6826405/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6826405/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6826405/
https://www.benchchem.com/product/b1574583#personal-protective-equipment-for-handling-cc-90010
https://www.benchchem.com/product/b1574583#personal-protective-equipment-for-handling-cc-90010
https://www.benchchem.com/product/b1574583#personal-protective-equipment-for-handling-cc-90010
https://www.benchchem.com/product/b1574583#personal-protective-equipment-for-handling-cc-90010
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1574583?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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